Cas no 2172202-25-2 (3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2172202-25-2
• MF: C₂₃H₁₉ClN₂O₄
• MW: 422.860965013504
• CID: 5945852
• PubChem ID: 165810171
• Update Time: 2025-05-19

3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2172202-25-2
• EN300-1287279
• 3-(3-chloropyridin-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H19ClN2O4/c24-20-12-25-10-9-18(20)21(11-22(27)28)26-23(29)30-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-10,12,19,21H,11,13H2,(H,26,29)(H,27,28)
• InChI Key： OADQXSLRVCHPHG-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.1033348g/mol
• Monoisotopic Mass: 422.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2172202-25-2)

The compound 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2172202-25-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting complex diseases such as cancer and inflammatory disorders.

One of the key areas of research involving this compound is its role in peptide synthesis. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS). Recent advancements in SPPS methodologies have highlighted the efficiency of this compound in facilitating the synthesis of complex peptides with high purity and yield. Researchers have also investigated its stability under various reaction conditions, providing valuable insights into its handling and storage requirements.

In addition to its applications in peptide synthesis, 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been studied for its potential as a building block in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, showing promising activity against specific cancer cell lines. The study emphasized the compound's versatility and its ability to be modified to enhance binding affinity and selectivity.

Another notable development is the exploration of this compound's role in targeted drug delivery systems. Researchers have utilized its structural features to design prodrugs that can be activated under specific physiological conditions. This approach has shown potential in improving the bioavailability and reducing the off-target effects of therapeutic agents. Recent preclinical studies have reported encouraging results, paving the way for further investigations in clinical settings.

Despite these advancements, challenges remain in the large-scale production and application of 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed. Future research directions may focus on optimizing synthetic routes and exploring greener alternatives to current methodologies.

In conclusion, 3-(3-chloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2172202-25-2) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug discovery, and targeted delivery systems highlight its potential to contribute significantly to the development of novel therapeutics. Continued research and innovation in this area are expected to yield further breakthroughs, addressing current limitations and expanding its utility in the pharmaceutical industry.